Cas no 1545226-88-7 (1-3-fluoro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol)

• Product Name: 1-3-fluoro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol
• CAS No: 1545226-88-7
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6022634
• PubChem ID: 115351267
• Update Time: 2025-05-21

1-3-fluoro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-fluoro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol
• EN300-1933093
• 1-[3-fluoro-5-(trifluoromethyl)phenyl]-2-(methylamino)ethan-1-ol
• 1545226-88-7

• Inchi： 1S/C10H11F4NO/c1-15-5-9(16)6-2-7(10(12,13)14)4-8(11)3-6/h2-4,9,15-16H,5H2,1H3
• InChI Key： DMMLXGRRXSFFNQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C(CNC)O

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-3-fluoro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol

1-3-Fluoro-5-(Trifluoromethyl)Phenyl-2-(Methylamino)Ethan-1-Ol: A Comprehensive Overview

The compound with CAS No. 1545226-88-7, commonly referred to as 1-3-fluoro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a fluoro group at the 3-position and a trifluoromethyl group at the 5-position of a phenyl ring, along with a methylamino substituent on an ethanolic backbone. These structural features contribute to its intriguing chemical properties and potential biological activities.

Recent advancements in chemical synthesis have enabled researchers to explore the synthesis and characterization of this compound in greater depth. The molecule's trifluoromethyl group is particularly noteworthy, as it is known to enhance stability and bioavailability in pharmaceutical agents. Additionally, the fluoro substituent at the 3-position of the phenyl ring introduces electronic effects that can modulate the compound's reactivity and selectivity in various chemical reactions. The presence of the methylamino group further adds functional versatility, making this compound a promising candidate for drug development.

In terms of applications, 1-3-fluoro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol has shown potential in the design of novel therapeutic agents targeting various disease states. For instance, studies have indicated that this compound may exhibit antimicrobial activity, making it a valuable addition to the arsenal of antibiotics. Furthermore, its structural similarity to certain neurotransmitters suggests that it could play a role in modulating neuronal signaling pathways, thereby opening avenues for its use in neurodegenerative disorders.

Recent research has also focused on the biological evaluation of this compound, particularly its ability to interact with key enzymes and receptors involved in cellular processes. Preliminary findings suggest that it may possess anti-inflammatory properties, which could be harnessed in developing treatments for chronic inflammatory conditions such as arthritis. Moreover, its unique combination of functional groups makes it an ideal scaffold for further chemical modifications, enabling researchers to explore its potential as a lead compound in drug discovery programs.

The synthesis of 1-3-fluoro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The introduction of the trifluoromethyl group typically requires specialized reagents and reaction conditions to ensure high yields and purity. Similarly, the installation of the methylamino group necessitates precise control over reaction parameters to avoid unwanted side reactions. These challenges highlight the importance of advanced synthetic techniques in achieving the desired product with optimal quality.

In conclusion, 1-3-fluoro-5-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol represents a compelling example of how modern chemical innovation can yield molecules with diverse functional attributes. Its unique structure, combined with promising biological properties, positions it as a valuable asset in both academic research and industrial drug development efforts. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of medicinal chemistry.